Cas no 1093087-06-9 (Methyl 3-amino-5-fluoro-4-methylbenzoate)

Methyl 3-amino-5-fluoro-4-methylbenzoate structure
1093087-06-9 structure
Product Name:Methyl 3-amino-5-fluoro-4-methylbenzoate
CAS No:1093087-06-9
MF:C9H10FNO2
MW:183.179605960846
MDL:MFCD14694719
CID:1098535
PubChem ID:47002571
Update Time:2025-04-20

Methyl 3-amino-5-fluoro-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-amino-5-fluoro-4-methylbenzoate
    • methyl 3-amino-5-fluoro-4-methyl-benzoate
    • CS-0379104
    • SCHEMBL448918
    • Z802847340
    • RJOUOVXYOQFISW-UHFFFAOYSA-N
    • Methyl3-amino-5-fluoro-4-methylbenzoate
    • A856929
    • EN300-60390
    • DB-297931
    • AKOS010564354
    • 1093087-06-9
    • AS-33108
    • 3-Amino-5-fluoro-4-methyl-benzoic acid methyl ester
    • MFCD14694719
    • MDL: MFCD14694719
    • Inchi: 1S/C9H10FNO2/c1-5-7(10)3-6(4-8(5)11)9(12)13-2/h3-4H,11H2,1-2H3
    • InChI Key: RJOUOVXYOQFISW-UHFFFAOYSA-N
    • SMILES: FC1=CC(C(=O)OC)=CC(=C1C)N

Computed Properties

  • Exact Mass: 183.06955672g/mol
  • Monoisotopic Mass: 183.06955672g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • Density: 1.220±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (1 g/l) (25 º C),

Methyl 3-amino-5-fluoro-4-methylbenzoate Pricemore >>

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Apollo Scientific
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abcr
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